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benzenehexacarboxylate

CAS No.: 67952-51-6

Cat. No.: B13778924
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Executive Summary

Triallyl Trimesate (TAM) is a trifunctional aromatic monomer used as a high-efficiency co-agent
in the free-radical crosslinking of polyolefins.[1][2][3] Unlike standard co-agents like Triallyl
Isocyanurate (TAIC), TAM features a benzene-1,3,5-tricarboxylate core, offering distinct
thermal stability and compatibility profiles.

This guide details the use of TAM to suppress chain scission (degradation) in Polypropylene
(PP) and enhance the crosslink density in Polyethylene (PE).[3] It is particularly relevant for
developing medical-grade polymers requiring radiation sterilization resistance and high-
performance wire/cable insulation.[3]

Scientific Foundation & Mechanism
The Challenge: Scission vs. Crosslinking
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In polyolefins, free radicals generated by peroxides or radiation induce two competing
reactions:

e Crosslinking: Recombination of macroradicals (dominant in PE).[3]
» Chain Scission: Beta-scission leading to molecular weight reduction (dominant in PP).[3]

Without a co-agent, Polypropylene degrades rather than crosslinks. TAM acts as a radical trap
and bridge. Its three allyl groups rapidly react with polymer macroradicals, stabilizing them and
forming a rigid aromatic crosslink network.

Mechanism of Action

The TAM molecule possesses three reactive allylic double bonds.[3] Upon initiation (via
peroxide decomposition or irradiation):[3][4]

Initiation: Peroxide generates primary radicals (

).[3]

Transfer:

abstracts a hydrogen from the polymer backbone (

).[3]

Grafting: The polymer radical (

) attacks the allylic double bond of TAM.[3]

Network Formation: The remaining allyl groups on the grafted TAM molecule react with other
polymer radicals, locking the chains together.[3]

Mechanistic Pathway Diagram
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Figure 1: Reaction pathway showing how TAM intercepts macroradicals to favor networking
over chain scission.

Material Selection & Formulation
Reagents

e Polymer Matrix:

o Polypropylene (PP):[3][5][6] Isotactic PP (MFI 2-10 g/10min ).[3]

o Polyethylene (PE):[3][7][8] LDPE or LLDPE (for wire/cable applications).
e Crosslinking Agent (Co-agent): Triallyl Trimesate (TAM).[2][3]

o Purity: >98%.[9][10]

o State: Solid/Liquid (MP: ~27-34°C).[3][9] Note: Warm to 40°C to handle as liquid.
e Initiator (Peroxide):

o Dicumyl Peroxide (DCP): Standard for temperatures >160°C.[11]

o Di(tert-butylperoxyisopropyl)benzene (BIBP): Odorless alternative, higher processing
safety.[3]

Formulation Guidelines (PHR)
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The following table provides optimized loading levels based on comparative efficiency studies

1, 2].
Component Function Loading (PP) Loading (PE) Notes
Polyolefin Matrix 100 phr 100 phr Base resin

Higher loading
for PP to
TAM Co-agent 1.0 - 3.0 phr 0.5-2.0 phr
overcome
scission.
Ratio of
] N TAM:Peroxide
Peroxide Initiator 0.5-1.0 phr 1.0 - 2.5 phr
should be approx
2:1 for PP.[3]
Use phenolic
antioxidants
Antioxidant Stabilizer 0.1-0.2 phr 0.1-0.2 phr (e.g., Irganox

1010). Avoid

sulfur-based.[3]

Experimental Protocols

Protocol A: Melt Blending & Peroxide Curing

Target Application: Automotive parts, heat-resistant molded goods.

Step 1: Compounding

e Pre-heating: If TAM is solid (room temp < 27°C), warm container to 40°C until liquid.

e Mixing: Use a torque rheometer (Brabender) or twin-screw extruder.

o Temperature: 130°C - 140°C (Must be below peroxide decomposition temp).

o Speed: 60 RPM.[3]

o Time: 5-8 minutes.[3]
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o Addition Order: Polymer melt

Antioxidant
TAM

Peroxide (add last to prevent scorch).[3]
Step 2: Compression Molding (Curing)[3]
e Pre-heat Press: Set temperature to 180°C.
e Molding: Place compounded material into mold (e.g., 1-2 mm plaque).
e Cure Cycle:

o Contact Pressure: 2 minutes (allow heat transfer).

o High Pressure (10-15 MPa):10-15 minutes (Calculated as

of peroxide).

o Cooling: Cool under pressure to ambient temperature to prevent warping.[3]
Step 3: Post-Cure (Optional but Recommended)[3]

¢ Anneal samples at 80°C for 2 hours to remove volatile byproducts and relax internal
stresses.

Protocol B: Radiation Crosslinking (E-Beam/Gamma)

Target Application: Medical device sterilization, heat-shrink tubing.

Context: TAM is highly effective in radiation crosslinking because it lowers the required dose
(kGy) to achieve the gel point, protecting the polymer from excessive radiation damage [3].[3]

e Compounding: Mix Polymer + TAM (1.0 - 3.0 phr) + Antioxidant.[3] NO Peroxide is needed.

e Forming: Extrude film, tubing, or mold part.[3]
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e Irradiation:
o Source: Electron Beam (E-beam) or Gamma (Cobalt-60).[3]
o Dose: 20 - 50 kGy.

o Atmosphere: Inert (Nitrogen) preferred to prevent surface oxidation, though TAM provides
some oxidative protection.[3]

Characterization & Validation

To validate the protocol, perform the following tests. The "Gel Content" is the primary indicator
of crosslinking success.

Gel Content Determination (ASTM D2765)

e Solvent: Xylene (for PE/PP).[3]
e Method: Soxhlet Extraction.
» Procedure:

o Weigh initial sample (

).[3]

o Place in stainless steel mesh cage (120 mesh).
o Reflux in boiling xylene for 12 hours.

o Dry residue in vacuum oven at 100°C to constant weight (

e Calculation:

o Target: >60% for effective crosslinking in PP; >75% for PE.

Hot Set Test (IEC 60811-2-1)
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o Purpose: Measures mechanical integrity at elevated temperatures (above melting point).[3]
« Condition: 200°C, 20 N/cm? load.

* Requirement: Elongation under load < 175%; Permanent deformation < 15%.[3]
Workflow Visualization

Preparation

Raw Materials

(PP/PE + TAM + DCP)

Warm TAM
(>30°C)

Melt Blending
(130°C, < Scorch Temp)

Forming
(Extrusion/Molding)

Crosslinking Reaction
(180°C or E-Beam)

Gel Content Hot Set Test
(Soxhlet) (200°C)

Click to download full resolution via product page
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Figure 2: Step-by-step experimental workflow for TAM-mediated crosslinking.

Troubleshooting & Optimization

Issue Probable Cause Corrective Action

o ] ] Reduce mixing temp to
Mixing temp too high; Peroxide )
Scorch (Pre-cure) ] <135°C. Switch to BIBP
too active. _
peroxide.

o Increase TAM to 2.5-3.0 phr.
Insufficient TAM; Oxygen

Low Gel Content o Cure in Nitrogen atmosphere.
inhibition.[3] 3]

TAM concentration too high

Surface Stickiness TAM migration (Blooming). ]
(>4 phr).[3] Reduce loading.

) ) Degas melt during
] Volatiles from peroxide ) o
Bubbles/Voids N compounding; Maintain
decomposition.[3] ] )
pressure during cooling.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. benchchem.com [benchchem.com]

e 2. Buy Triallyl trimesate | 17832-16-5 [smolecule.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://pdfs.semanticscholar.org/8a95/69ce23b5b2f5a550de58114bea8554dbf9c5.pdf?skipShowableCheck=true
https://pdfs.semanticscholar.org/8a95/69ce23b5b2f5a550de58114bea8554dbf9c5.pdf?skipShowableCheck=true
https://pdfs.semanticscholar.org/8a95/69ce23b5b2f5a550de58114bea8554dbf9c5.pdf?skipShowableCheck=true
https://pdfs.semanticscholar.org/8a95/69ce23b5b2f5a550de58114bea8554dbf9c5.pdf?skipShowableCheck=true
https://pdfs.semanticscholar.org/8a95/69ce23b5b2f5a550de58114bea8554dbf9c5.pdf?skipShowableCheck=true
https://www.smolecule.com/products/s1520261
https://pdfs.semanticscholar.org/8a95/69ce23b5b2f5a550de58114bea8554dbf9c5.pdf?skipShowableCheck=true
https://www.alfa-chemistry.com/product/triallyl-benzenetricarboxylate-cas-17832-16-5-445923.html
https://www.bocsci.com/product/triallyl-1-3-5-benzenetricarboxylate-cas-17832-16-5-224227.html
https://cymitquimica.com/cas/17832-16-5/
https://pubchem.ncbi.nlm.nih.gov/compound/Triallyl-trimesate
https://pdfs.semanticscholar.org/8a95/69ce23b5b2f5a550de58114bea8554dbf9c5.pdf?skipShowableCheck=true
https://www.mdpi.com/2073-4360/12/2/435
https://www.benchchem.com/product/b13778924?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/b105629
https://www.smolecule.com/products/s1520261
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13778924?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
4. pdf.benchchem.com [pdf.benchchem.com]

5. Cross-Linking of Polypropylene via the Diels—Alder Reaction - PMC
[pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. UV-Initiated Crosslinking Reaction Mechanism and Electrical Breakdown Performance of
Crosslinked Polyethylene | MDPI [mdpi.com]

8. ace-laboratories.com [ace-laboratories.com]

9. alfa-chemistry.com [alfa-chemistry.com]

10. TAIC - Triallyl Isocyanurate Crosslinker for Plastics & Rubber [sinocurechem.com]
11. arkema.com [arkema.com]

12. bocsci.com [bocsci.com]

13. CAS 17832-16-5: Triallyl trimesate | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [Application Note: High-Performance Crosslinking of
Polyolefins Using Triallyl Trimesate (TAM)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13778924/docs#application-note-high-performance-
crosslinking-of-polyolefins-using-triallyl-trimesate-tam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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